Cas no 1173023-06-7 (Dicamba 13C6)

• Product Name: Dicamba 13C6
• CAS No: 1173023-06-7
• Molecular Formula: C₈H₆O₃Cl₂
• Molecular Weight: 221.037
• CID: 4456872
• PubChem ID: 53442223

Dicamba 13C6 Properties

Names and Identifiers

• Dicamba 13C6
• Dicamba-(phenyl-13C6)
• IWEDIXLBFLAXBO-WBJZHHNVSA-N
• DICAMBA (RING-13C6, 99%) 100 UG/ML IN METHANOL
• Dicamba-(phenyl-13C6) 99 atom % 13C, 98% (CP)
• Dicamba-(phenyl-13C3)
• DTXSID00703024
• 2,5-dichloro-6-methoxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-carboxylic acid
• 3,6-Dichloro-2-methoxy(~13~C_6_)benzoic acid
• Dicamba-[13C6]
• CS-0311956
• Dicamba-13C6
• Dicamba-(phenyl-13C6), 99 atom % 13C, 98% (CP)
• HY-121267S
• 1173023-06-7
• Dicamba 13C6 (ring 13C6); 3,6-Dichloro-2-methoxy-(1,2,3,4,5,6-13C6)-benzoic Acid; Dicamba 13C6
• Dicamba 13C6 100 microg/mL in Acetonitrile
• DTXCID00653772

• MDL： MFCD11616810
• InChIKey： IWEDIXLBFLAXBO-WBJZHHNVSA-N
• Inchi： InChI=1S/C8H6Cl2O3/c1-13-7-5(10)3-2-4(9)6(7)8(11)12/h2-3H,1H3,(H,11,12)/i2+1,3+1,4+1,5+1,6+1,7+1
• SMILES： CO[13C]1=[13C]([13CH]=[13CH][13C](=[13C]1C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 225.9895284g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 225.9895284g/mol
• Heavy Atom Count: 13
• Complexity: 198
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives